Cas no 1500197-38-5 ([1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine)

• Product Name: [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine
• CAS No: 1500197-38-5
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• MDL: MFCD30803850
• CID: 4607305
• Update Time: 2025-10-30

[1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-1,3-benzodioxol-5-yl)cyclopropanemethanamine
• 1-(2,2-difluoro-1,3-benzodioxol-5-yl)cyclopropyl]methanamine
• [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine

• MDL： MFCD30803850
• Inchi： 1S/C11H11F2NO2/c12-11(13)15-8-2-1-7(5-9(8)16-11)10(6-14)3-4-10/h1-2,5H,3-4,6,14H2
• InChI Key： NEWRZOUHQJXCQT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3OC(F)(F)OC3=C2)(CN)CC1

[1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine

Compound Introduction: [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl)methanamine (CAS No. 1500197-38-5)

The compound [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl)methanamine, identified by its CAS number 1500197-38-5, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research and development.

The core structure of this compound consists of a cyclopropyl ring substituted with an amine group, further functionalized by a 2,2-difluoro-2H-1,3-benzodioxol-5-yl moiety. The presence of fluorine atoms in the benzodioxol ring not only enhances the metabolic stability but also influences the electronic properties of the molecule, which is crucial for its interaction with biological targets. This structural design has been strategically employed to modulate specific pharmacophores, thereby improving binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the advantages of fluorinated heterocycles. The benzodioxol scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Research indicates that compounds containing this moiety often exhibit potent activity against a range of biological targets, including enzymes and receptors involved in disease pathways. The cyclopropyl group further contributes to the molecular complexity, providing additional opportunities for fine-tuning the pharmacological profile.

One of the most compelling aspects of [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl)methanamine is its potential in addressing unmet medical needs. Current studies suggest that this compound may exhibit inhibitory effects on key enzymes implicated in inflammatory and infectious diseases. The fluorine atoms play a critical role in stabilizing the active conformation of the molecule, thereby enhancing its efficacy. Furthermore, the amine group provides a site for further derivatization, allowing researchers to explore multiple avenues for optimizing its biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovation in drug development.

Evaluation of [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl)methanamine in preclinical models has revealed promising results regarding its pharmacokinetic properties. The presence of fluorine atoms contributes to improved bioavailability and prolonged half-life, which are critical factors for therapeutic efficacy. Additionally, preliminary toxicological studies indicate that this compound is well-tolerated at relevant doses, suggesting a favorable safety profile. These findings are instrumental in advancing it towards clinical development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl)methanamine. By leveraging these technologies, researchers can rapidly identify potential lead structures and optimize their properties before moving into expensive and time-consuming experimental validations. This approach aligns with modern drug discovery trends aimed at increasing efficiency and reducing costs.

The future prospects for this compound are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients. As our understanding of disease mechanisms continues to evolve, compounds like [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl)methanamine are poised to play a pivotal role in next-generation therapies.

In conclusion, [1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)cyclopropyl)methanamine (CAS No. 1500197-38-5) exemplifies the innovative spirit driving advancements in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses and new insights emerge, this compound is likely to contribute significantly to addressing some of the most pressing challenges in healthcare.